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Compound of Interest

Compound Name:
2-(1,5-Dimethyl-1H-pyrazol-3-

YL)acetonitrile

CAS No.: 1185292-76-5

Cat. No.: B1524628 Get Quote

In the landscape of modern synthetic and medicinal chemistry, the efficiency and novelty of a

drug discovery program are often dictated by the strategic choice of starting materials and key

intermediates. 2-(1,5-Dimethyl-1H-pyrazol-3-YL)acetonitrile emerges as a highly valuable

scaffold, combining the privileged pyrazole core with a versatile acetonitrile functional group.

The pyrazole nucleus is a cornerstone in pharmaceutical development, renowned for its

presence in a wide array of therapeutic agents exhibiting anti-inflammatory, analgesic,

antibacterial, antifungal, and anticancer properties.[1][2][3] The strategic placement of methyl

groups at the N1 and C5 positions provides steric and electronic stability while offering a

defined vector for molecular elaboration.

This document serves as a comprehensive guide for researchers and drug development

professionals on the practical applications and experimental protocols involving 2-(1,5-
Dimethyl-1H-pyrazol-3-YL)acetonitrile. It moves beyond simple procedural lists to explain the

underlying chemical principles and rationale, empowering scientists to adapt and innovate

upon these foundational methods.

Core Attributes of the Intermediate
The utility of 2-(1,5-Dimethyl-1H-pyrazol-3-YL)acetonitrile stems from its distinct structural

features, which can be exploited for diverse synthetic transformations.
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Property Value / Description Significance in Synthesis

Molecular Formula C₈H₁₁N₃
Provides a compact, nitrogen-

rich core.

Molecular Weight 149.19 g/mol

Low molecular weight allows

for significant downstream

structural additions without

violating Lipinski's Rule of

Five.

Core Structure 1,5-Dimethyl-1H-pyrazole

A bio-isosterically important

and chemically stable

heterocyclic system. The

methylation pattern prevents

N-H reactivity and directs

further functionalization.

Key Functional Group Acetonitrile (-CH₂CN)

A highly versatile handle for

chemical modification. It can

be hydrolyzed to carboxylic

acids, reduced to primary

amines, or used to construct

new heterocyclic rings.

Strategic Application: Synthesis of Bioactive
Scaffolds
The primary application of this intermediate is in the construction of more complex molecules,

particularly for screening in drug discovery programs. The acetonitrile group is the primary

reaction center for building out molecular complexity.

Below is a logical workflow illustrating the central role of this intermediate in a typical drug

discovery pipeline.
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Phase 1: Intermediate Utilization

Phase 2: Library Synthesis

Phase 3: Screening & Analysis

2-(1,5-Dimethyl-1H-pyrazol-3-YL)acetonitrile
(Starting Intermediate)

Key Transformation:
Nitrile Hydrolysis

2-(1,5-Dimethyl-1H-pyrazol-3-yl)acetic Acid
(Key Building Block)

Amide Coupling Reactions
(Parallel Synthesis)

Library of Novel Pyrazole Amides
(Potential Drug Candidates)

Diverse Amine Library
(R-NH2)

High-Throughput Screening (HTS)
(e.g., COX-2 Inhibition Assay)

Hit Identification & SAR Studies
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Identified Hazards

Required Controls (PPE & Engineering)

Nitrile Toxicity
(Inhalation/Contact)

Chemical Fume Hood

Nitrile/Neoprene Gloves

Lab Coat

Caustic Burns
(NaOH, HCl)

Safety Goggles / Face ShieldExothermic Reaction
(Acidification)

Ice Bath for Cooling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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